Cas no 774533-81-2 (5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid)

• Product Name: 5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid
• CAS No: 774533-81-2
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 4656185
• Update Time: 2023-11-22

5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo[3,4-d]thiazole-2-carboxylic acid
• 5-[(2-methylpropan-2-yl)oxycarbonyl]-4,6-dihydropyrrolo[3,4-d][1,3]thiazole-2-carboxylic acid
• W14875
• 5-(tert-Butoxycarbonyl)-5,6-dihydro-4H-pyrrolo3,4-dthiazole-2-carboxylic Acid

• Inchi： 1S/C11H14N2O4S/c1-11(2,3)17-10(16)13-4-6-7(5-13)18-8(12-6)9(14)15/h4-5H2,1-3H3,(H,14,15)
• InChI Key： HJCSXJBMSSXPGR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2=C1CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 1.1
• Topological Polar Surface Area: 108